Cas no 1798015-28-7 (2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide)
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethyl-N-[(4-phenylsulfanyloxan-4-yl)methyl]furan-3-carboxamide
- 2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide
-
- Inchi: 1S/C19H23NO3S/c1-14-12-17(15(2)23-14)18(21)20-13-19(8-10-22-11-9-19)24-16-6-4-3-5-7-16/h3-7,12H,8-11,13H2,1-2H3,(H,20,21)
- InChI Key: BHJSSKMASSBQIT-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NCC2(SC3=CC=CC=C3)CCOCC2)=O)=C1C
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6188-0535-2μmol |
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide |
1798015-28-7 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6188-0535-5μmol |
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide |
1798015-28-7 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6188-0535-10μmol |
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide |
1798015-28-7 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6188-0535-20μmol |
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide |
1798015-28-7 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6188-0535-1mg |
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide |
1798015-28-7 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6188-0535-2mg |
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide |
1798015-28-7 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6188-0535-3mg |
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide |
1798015-28-7 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6188-0535-4mg |
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide |
1798015-28-7 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6188-0535-5mg |
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide |
1798015-28-7 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6188-0535-10mg |
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide |
1798015-28-7 | 10mg |
$118.5 | 2023-09-09 |
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide (CAS No. 1798015-28-7): A Comprehensive Overview
2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide (CAS No. 1798015-28-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of furan derivatives and is characterized by its 2,5-dimethyl substitution on the furan ring and a N-{[4-(phenylsulfanyl)oxan-4-yl]methyl} amide functionality. The combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further research and development.
The furan ring is a five-membered heterocyclic compound with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of methyl groups at the 2 and 5 positions enhances the lipophilicity and stability of the molecule, which can improve its pharmacokinetic profile. The N-{[4-(phenylsulfanyl)oxan-4-yl]methyl} moiety introduces additional complexity and functionality, potentially modulating the compound's interaction with biological targets.
Recent studies have explored the potential therapeutic applications of 2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide in various disease models. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as a treatment for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
Additionally, preliminary investigations into the antiviral properties of 2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide have yielded promising results. Studies have demonstrated that it can inhibit the replication of several viruses, including herpes simplex virus (HSV) and influenza virus. The mechanism of action appears to involve interference with viral entry and replication processes, making it a potential candidate for antiviral drug development.
In the realm of cancer research, 2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide has shown promise as an anticancer agent. In vitro assays have revealed that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway and the MAPK/ERK pathway.
The pharmacokinetic properties of 2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings suggest that it may be suitable for further development as an orally administered drug.
Toxicity studies have indicated that 2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide has a low toxicity profile at therapeutic doses. In acute toxicity studies in rodents, no significant adverse effects were observed at doses up to 1000 mg/kg. Chronic toxicity studies are currently underway to further evaluate its safety profile over extended periods of administration.
In conclusion, 2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide (CAS No. 1798015-28-7) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory therapy, antiviral treatment, and cancer chemotherapy. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical potential.
1798015-28-7 (2,5-dimethyl-N-{[4-(phenylsulfanyl)oxan-4-yl]methyl}furan-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)